Cas no 677746-35-9 ((2-Methoxy-5-nitrophenyl)boronic acid)

(2-Methoxy-5-nitrophenyl)boronic acid is a boronic acid derivative featuring a methoxy group at the ortho position and a nitro substituent at the para position relative to the boronic acid functionality. This compound is widely utilized in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity, enabling the synthesis of complex biaryl structures. The electron-withdrawing nitro group enhances its electrophilic character, facilitating efficient transmetalation in palladium-catalyzed reactions. Its crystalline solid form ensures ease of handling and storage. The compound is particularly valuable in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. High purity grades are available to meet rigorous synthetic demands.

(2-Methoxy-5-nitrophenyl)boronic acid structure

677746-35-9 structure

Product Name:(2-Methoxy-5-nitrophenyl)boronic acid

CAS No:677746-35-9

MF:C₇H₈BNO₅

MW:196.953122138977

MDL:MFCD10696662

CID:966937

PubChem ID:45091597

Update Time:2025-06-08

(2-Methoxy-5-nitrophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (2-Methoxy-5-nitrophenyl)boronic acid
- Boronic acid, (2-methoxy-5-nitrophenyl)- (9CI)
- 2-METHOXY-5-NITROPHENYLBORONIC ACID
- QC-5289
- (2-METHOXY-5-NITROPHENYL)-BORONIC ACID
- 0443AC
- AB57870
- (2-Methoxy-5-nitrophenyl);boronic acid
- ST2402216
- BORONIC ACID, (2-METHOXY-5-NITROPHENYL)-
- MDL： MFCD10696662
- Inchi： 1S/C7H8BNO5/c1-14-7-3-2-5(9(12)13)4-6(7)8(10)11/h2-4,10-11H,1H3
- InChI Key： CCKCSFVTRYBXAW-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1B(O)O)[N+](=O)[O-]

Computed Properties

Exact Mass: 197.05000
Monoisotopic Mass: 197.05
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 95.5

Experimental Properties

PSA: 95.51000
LogP: -0.19360

(2-Methoxy-5-nitrophenyl)boronic acid Pricemore >>

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